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Compound of Interest

Compound Name: t-Butylacrylamide

Cat. No.: B8497240 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties of

N-tert-Butylacrylamide (t-Butylacrylamide), a key monomer in polymer science and various

industrial applications. This document is intended for researchers, scientists, and professionals

in drug development and material science.

Physicochemical Properties of N-tert-
Butylacrylamide
N-tert-Butylacrylamide is a mono-substituted acrylamide with a bulky tert-butyl group attached

to the nitrogen atom. This structure imparts unique properties, such as thermal stability and

hydrophobicity, to polymers derived from it.

Below is a summary of its key quantitative data:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b8497240?utm_src=pdf-interest
https://www.benchchem.com/product/b8497240?utm_src=pdf-body
https://www.benchchem.com/product/b8497240?utm_src=pdf-body
https://www.benchchem.com/product/b8497240?utm_src=pdf-body
https://www.benchchem.com/product/b8497240?utm_src=pdf-body
https://www.benchchem.com/product/b8497240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8497240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C7H13NO [1][2][3][4]

Linear Formula CH2=CHCONHC(CH3)3 [5]

Molecular Weight 127.18 g/mol [1][2][3][5]

Alternate Molecular Weight 127.19 g/mol [4][6]

CAS Number 107-58-4 [2][5]

Melting Point 126-129 °C [5][7]

Density 1.20 g/cm³ [2][5]

Synthesis of N-tert-Butylacrylamide
The primary method for synthesizing N-tert-Butylacrylamide is the Ritter reaction.[5][7] This

reaction involves the use of isobutylene, sulfuric acid, and acrylonitrile.[5]
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Synthesis of N-tert-Butylacrylamide via the Ritter Reaction.
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Experimental Protocols
While detailed experimental protocols are highly specific to the application, the general

synthesis via the Ritter reaction serves as a foundational method. Optimization of this synthesis

can be achieved using N-tert-butyl acetate and acetic acid.[5][7] For applications in drug

delivery or cell immobilization, N-tert-Butylacrylamide is typically polymerized, often with other

monomers, to create hydrogels or other polymer structures. The specific protocols for these

polymerizations, including initiator choice, solvent, temperature, and reaction time, would be

dictated by the desired properties of the final polymer.

Applications in Research and Development
N-tert-Butylacrylamide is a versatile monomer with several applications relevant to

researchers and drug development professionals:

Drug Delivery Systems: Its temperature sensitivity makes it a candidate for creating thermo-

responsive polymers that can release drugs in response to temperature changes.[5]

Protein Dewatering and Cell Immobilization: The unique properties of polymers containing N-

tert-Butylacrylamide are utilized in processes for dewatering proteins and for immobilizing

cells for various biotechnological applications.[5][7]

Anti-Angiogenic Cancer Therapy: It has been used in studies related to abiotic anti-VEGF

nanoparticles for cancer therapy.[7]

Industrial Applications: Beyond biomedical uses, it is an intermediate in various organic

syntheses and is used in the plastics, personal care, paper, and water treatment industries.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8497240#t-butylacrylamide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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